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Compound of Interest

Compound Name: 4-Chlorodiphenylmethane

Cat. No.: B042959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chlorodiphenylmethane, a halogenated aromatic hydrocarbon, serves as a critical building

block in the synthesis of various pharmaceutical compounds.[1] Its structural motif, featuring

two phenyl rings linked by a methylene bridge with a chlorine substituent, is a key component

in several active pharmaceutical ingredients (APIs). This guide provides a comprehensive

overview of the synthesis, and physical and chemical properties of 4-Chlorodiphenylmethane,

offering valuable insights for professionals in drug discovery and development. While a

definitive crystal structure analysis of 4-Chlorodiphenylmethane is not publicly available at

this time, this document compiles the existing knowledge on its chemical characteristics and

synthesis protocols.
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Property Value

Chemical Name 4-Chlorodiphenylmethane

Synonyms
1-Benzyl-4-chlorobenzene, p-

Chlorobenzylbenzene

CAS Number 831-81-2[2]

Molecular Formula C₁₃H₁₁Cl[2]

Molecular Weight 202.68 g/mol [2]

InChI Key NPOGRKGIBGKRNI-UHFFFAOYSA-N[3]

SMILES C1=CC=C(C=C1)CC2=CC=C(C=C2)Cl[2]

Synthesis of 4-Chlorodiphenylmethane
The primary industrial method for producing 4-Chlorodiphenylmethane is through a Friedel-

Crafts alkylation reaction.[4] This classic organic reaction involves the electrophilic aromatic

substitution of benzene with p-chlorobenzyl chloride, catalyzed by a Lewis acid such as zinc

chloride.[4]

Experimental Protocol: Friedel-Crafts Alkylation
This protocol outlines a general procedure for the synthesis of 4-Chlorodiphenylmethane.

Materials:

p-Chlorobenzyl chloride

Benzene (anhydrous)

Zinc chloride (anhydrous)

Hydrochloric acid (concentrated)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)
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Anhydrous sodium sulfate

Dichloromethane (or other suitable organic solvent)

Procedure:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a dropping

funnel, a condenser, and a magnetic stirrer. The apparatus should be dried to prevent

moisture from interfering with the Lewis acid catalyst.

Catalyst Suspension: Add anhydrous zinc chloride to anhydrous benzene in the reaction

flask and cool the mixture to 0-5 °C using an ice bath.

Addition of Alkylating Agent: Dissolve p-chlorobenzyl chloride in a minimal amount of

anhydrous benzene and add it to the dropping funnel. Add the p-chlorobenzyl chloride

solution dropwise to the stirred suspension of zinc chloride in benzene over a period of 30-60

minutes, maintaining the temperature between 0-5 °C.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and then heat to reflux for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the flask in an ice bath. Carefully quench the

reaction by pouring the mixture over crushed ice containing concentrated hydrochloric acid.

This step should be performed with caution as it will generate HCl gas.

Extraction and Purification: Separate the organic layer. Wash the organic layer sequentially

with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to

obtain the crude product. The crude 4-Chlorodiphenylmethane can be further purified by

vacuum distillation.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 4-
Chlorodiphenylmethane.
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Property Value Reference(s)

Physical Form
Colorless to pale yellow

oil/liquid
[2]

Melting Point 7 °C [2]

Boiling Point
147-148 °C (at 8 mmHg) /

289.4 °C (at 760 mmHg)
[2][5]

Density 1.11 - 1.121 g/cm³ [2][5]

Refractive Index 1.583 [5]

Solubility
Insoluble in water, soluble in

acetone
[6]

Flash Point 122 °C [5]

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-
Chlorodiphenylmethane via the Friedel-Crafts alkylation reaction.
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Quenching with HCl/Ice

Extraction & Washing
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4-Chlorodiphenylmethane
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Synthesis of 4-Chlorodiphenylmethane

Conclusion and Future Outlook
4-Chlorodiphenylmethane remains a valuable intermediate in the pharmaceutical industry.

While this guide provides a detailed overview of its synthesis and known properties, the

absence of a published crystal structure highlights an area for further investigation. A definitive

crystal structure analysis would provide invaluable data on its solid-state conformation,

intermolecular interactions, and packing motifs. Such information could be instrumental for

researchers in understanding its physical properties more deeply and could potentially aid in

the design of new derivatives with tailored therapeutic profiles. Future work should focus on the
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single-crystal X-ray diffraction of 4-Chlorodiphenylmethane to elucidate its three-dimensional

structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 4-Chlorodiphenylmethane (831-81-2) for sale [vulcanchem.com]

3. PubChemLite - 4-chlorodiphenylmethane (C13H11Cl) [pubchemlite.lcsb.uni.lu]

4. 4-Chlorodiphenylmethane | 831-81-2 [chemicalbook.com]

5. 4-Chlorodiphenylmethane | 831-81-2 [chemnet.com]

6. (4-Chlorophenyl)phenylmethane | C13H11Cl | CID 13253 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Navigating the Synthesis and Properties of 4-
Chlorodiphenylmethane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042959#crystal-structure-analysis-of-4-
chlorodiphenylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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